(3-Bromo-2-methoxyphenyl)methanamine hydrochloride

• IUPAC Name: (3-bromo-2-methoxyphenyl)methanamine;hydrochloride
• InChI: InChI=1S/C8H10BrNO.ClH/c1-11-8-6(5-10)3-2-4-7(8)9;/h2-4H,5,10H2,1H3;1H
• InChI Key: SKMDIBQGWFWHGU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1Br)CN.Cl
• Molecular Formula: C8H11BrClNO
• Molecular Weight: 252.53 g/mol
• CAS No.: 1375997-08-2

Description

“(3-Bromo-2-methoxyphenyl)methanamine hydrochloride” is a chemical compound with the CAS Number: 1375997-08-2. It has a molecular weight of 252.54. The compound is typically stored at room temperature and comes in a powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H10BrNO.ClH/c1-11-8-6(5-10)3-2-4-7(8)9;/h2-4H,5,10H2,1H3;1H. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a molecular weight of 252.54. The compound should be stored at room temperature.

Scientific Research Applications

Metabolism Studies

• In vivo metabolism of psychoactive phenethylamines : A study investigated the in vivo metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats. This research helps in understanding the metabolic pathways and potential toxicological profiles of related compounds, including (3-Bromo-2-methoxyphenyl)methanamine hydrochloride (Kanamori et al., 2002).

Synthesis and Chemical Reactions

• Synthesis of morpholine derivatives : The synthesis of 2-(4-Methoxyphenyl)-3-methyl morpholine hydrochloride from related compounds demonstrates the methods and applications in synthesizing structurally similar chemicals (Tan Bin, 2011).
• Formation of complex chemical structures : The formation of complex chemical compounds like (2-Methoxybenzyl)(2-methoxybenzylidene)azanium can provide insights into the chemical behavior and potential applications of this compound (Meher El Glaoui et al., 2010).

Biological Activities and Applications

• Antibacterial properties of bromophenols : Research on the antibacterial properties of bromophenols isolated from marine algae can guide the exploration of similar properties in this compound (N. Xu et al., 2003).
• Potential in antitumor applications : A study on the synthesis of hetero annulated carbazoles, including those with a bromo-methoxyphenyl group, showed potential in vitro antitumor activity. This suggests possible similar applications for this compound in medical research (Karunanidhi Murali et al., 2017).

Environmental Chemistry

• Degradation products in chlorinated environments : The study of degradation products of related compounds in chlorinated environments, such as swimming pools, can provide insights into the environmental stability and degradation pathways of this compound (Tarek Manasfi et al., 2015).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word “Warning”. The hazard statements associated with it are H302, H315, H319, H335. These codes indicate specific hazards associated with the compound, such as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).